2-(4-Methoxyphenyl)propanoyl chloride

• Molecular Formula: C10H11ClO2
• Molecular Weight: 198.64 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)propanoyl chloride
• InChI: InChI=1S/C10H11ClO2/c1-7(10(11)12)8-3-5-9(13-2)6-4-8/h3-7H,1-2H3
• InChI Key: IHGMLNJVVRUZCS-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)OC)C(=O)Cl

Description

2-(4-Methoxyphenyl)propanoyl chloride is a useful research compound. Its molecular formula is C10H11ClO2 and its molecular weight is 198.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under an argon atmosphere, 2-(4-methoxyphenyl)propanoic acid (synthesized by the process of I. Shiina, et al., Eur. J. Org. Chem., 5887-5890 (2008)) (1.20 g, 6.66 mmol) was dissolved in thionyl chloride (6.00 mL, 82.6 mmol) and the solution was heated to reflux for 27 hours. After cooling to room temperature, the mixture was concentrated under reduced pressure to give the crude product of 2-(4-methoxyphenyl)propanoyl chloride (16) as a colorless oil. The product was used in the following reaction without further purification.